Cas no 2580190-26-5 (2-(benzyloxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• CAS No: 2580190-26-5
• MF: C₁₈H₁₆ClNO₄
• MW: 345.776944160461
• CID: 5658983
• PubChem ID: 165895993
• Update Time: 2025-05-20

2-(benzyloxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725217
• 2580190-26-5
• 2-[(benzyloxy)carbonyl]-7-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• 2-(benzyloxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

• Inchi： 1S/C18H16ClNO4/c19-14-6-7-15-13(8-14)9-20(10-16(15)17(21)22)18(23)24-11-12-4-2-1-3-5-12/h1-8,16H,9-11H2,(H,21,22)
• InChI Key： BPUXYLPZXYXEGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CN(C(=O)OCC1C=CC=CC=1)CC2C(=O)O

Computed Properties

• Exact Mass: 345.0767857g/mol
• Monoisotopic Mass: 345.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(benzyloxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

2-(Benzyloxy)Carbonyl-7-Chloro-1,2,3,4-Tetrahydroisoquinoline-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2580190-26-5, known as 2-(benzyloxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities. The benzyloxy carbonyl group and the chloro substituent at position 7 are key structural features that contribute to its unique properties.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery. For instance, researchers have reported that tetrahydroisoquinoline derivatives exhibit promising anti-inflammatory and antioxidant activities. The presence of the carboxylic acid group in this compound further enhances its potential for forming bioactive esters or amides, which are commonly used in pharmaceutical formulations. The benzyloxy carbonyl group is particularly interesting due to its role in protecting amino groups during peptide synthesis, making this compound a valuable intermediate in organic synthesis.

The synthesis of 2-(benzyloxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The chloro substituent at position 7 plays a crucial role in directing the regioselectivity of these reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, aligning with the growing demand for sustainable chemical processes.

In terms of biological activity, this compound has shown potential as a precursor for bioactive molecules. For example, studies have demonstrated that isoquinoline derivatives can modulate enzyme activity and interact with cellular signaling pathways. The carboxylic acid group provides an additional site for functionalization, allowing researchers to explore its role in various biochemical processes. Furthermore, the benzyloxy carbonyl group has been implicated in influencing the pharmacokinetic properties of drugs, such as absorption and metabolism.

From an applications perspective, this compound is valuable in both academic research and industrial settings. Its structure makes it an ideal candidate for exploring the relationship between molecular architecture and biological function. Researchers are particularly interested in its potential as a lead compound for developing novel therapeutic agents. Additionally, the tetrahydroisoquinoline core has been implicated in anti-cancer and anti-microbial activities, making this compound a subject of intense scrutiny in medicinal chemistry.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into the biological activities of this compound. Advanced computational methods and high-throughput screening techniques are being employed to identify its binding affinities with various molecular targets. Such studies are expected to pave the way for its application in drug development programs targeting diseases such as inflammation, neurodegenerative disorders, and cancer.

In conclusion, 2-(benzyloxy)carbonyl-7-chloro-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for both fundamental research and applied development. As our understanding of its properties continues to grow, so does its promise as a key player in the advancement of modern medicine.